O-cyclohexylmethyl O,O-dimethyl phosphorothioate
Description
O-cyclohexylmethyl O,O-dimethyl phosphorothioate is a useful research compound. Its molecular formula is C9H19O3PS and its molecular weight is 238.28. The purity is usually 95%.
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Scientific Research Applications
Novel Hydrogen-Bonding Networks
Cyclohexyl-substituted phosphanes have been synthesized and used as building blocks for creating new functionalized water-soluble phosphorus compounds. These compounds exhibit unique hydrogen bonding motifs due to the proton acceptor ability of different atoms in the P=X group, where X can be oxygen or sulfur. Such compounds have potential applications in designing new materials and drugs due to their distinct intermolecular interactions (Gonschorowsky, Merz, & Driess, 2006).
Polymer Synthesis via ADMET Polymerization
Cyclolinear organic−inorganic polymers containing phosphazene rings have been synthesized using ADMET polymerization. This method enables the creation of well-defined materials with unique properties influenced by the substituents on the phosphazene ring. Such polymers have applications in various fields, including materials science and engineering (Allcock, Kellam, & Hofmann, 2001).
Ligand Abilities and Metal Complex Formation
The ligand ability of cyclohexyl-substituted phosphanes towards metals like Pt(+2) and Cu(+1) has been studied, leading to the formation of air-stable complexes. These complexes are of interest for the synthesis of metal-based drugs and provide insights into the coordination chemistry of phosphorus compounds with various metals. The potential applications include catalysis and pharmaceuticals (Gonschorowsky, Merz, & Driess, 2006).
Chemical Probes for Sulfenic Acid Modifications
Research has focused on developing chemical probes to map sulfenic acid modifications on proteins, which are indicative of certain redox states and enzymatic activities. By creating derivatives that react specifically with sulfenic acids, researchers can tag and study these modifications, providing valuable insights into protein function and signaling pathways related to oxidative stress (Poole, Zeng, Knaggs, Yakubu, & King, 2005).
Properties
IUPAC Name |
cyclohexylmethoxy-dimethoxy-sulfanylidene-λ5-phosphane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19O3PS/c1-10-13(14,11-2)12-8-9-6-4-3-5-7-9/h9H,3-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBMBOFVEEYBQFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COP(=S)(OC)OCC1CCCCC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19O3PS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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